92-15-9

N-(2-Methoxyphenyl)-3-oxobutanamide

In Stock

• CAS RN:
• 92-15-9

• Formula:
• C11H13NO3

• InChI:
• InChI=1S/C11H13NO3/c1-8(13)7-11(14)12-9-5-3-4-6-10(9)15-2/h3-6H,7H2,1-2H3,(H,12,14)

• InChIKey:
• KYYRTDXOHQYZPO-UHFFFAOYSA-N

• N-(2-Methoxyphenyl)-3-oxobutanamide is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.

Phenyl 1-thio alpha-D-glucopyranoside

• CAS RN:
• 13992-15-9

• Formula:
• C12H16O5S

• InChI:
• InChI=1S/C12H16O5S/c13-6-8-9(14)10(15)11(16)12(17-8)18-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9-,10+,11-,12-/m1/s1

• InChIKey:
• OVLYAISOYPJBLU-RMPHRYRLSA-N

• Phenyl 1-thio alpha-D-glucopyranoside, also known as Phenyl 1-thio alpha-D-glucopyranoside, is a useful research compound. Its molecular formula is C12H16O5S and its molecular weight is 272.315. The purity is usually 95%.

Diazene, bis(4-ethynylphenyl)-

In Stock

• CAS RN:
• 92792-15-9

• Formula:
• C16H10N2

• InChI:
• InChI=1S/C16H10N2/c1-3-13-5-9-15(10-6-13)17-18-16-11-7-14(4-2)8-12-16/h1-2,5-12H

• InChIKey:
• UWRWLWRXCLCEAL-UHFFFAOYSA-N

• Diazene, bis(4-ethynylphenyl)- is a useful research compound. Its molecular formula is C16H10N2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.

2-(4-Chloropyridin-2-yl)oxyacetic acid

In Stock

• CAS RN:
• 89692-15-9

• Formula:
• C7H6ClNO3

• InChI:
• InChI=1S/C7H6ClNO3/c8-5-1-2-9-6(3-5)12-4-7(10)11/h1-3H,4H2,(H,10,11)

• InChIKey:
• IFZAKRCXVXAFBU-UHFFFAOYSA-N

• 2-(4-Chloropyridin-2-yl)oxyacetic acid is a useful research compound. Its molecular formula is C7H6ClNO3 and its molecular weight is 187.58 g/mol. The purity is usually 95%.

Methyl 1-ethoxycarbonyl

Usually In Stock

• CAS RN:
• 128892-15-9

• Formula:
• C10H17NO4

• InChI:
• InChI=1S/C10H17NO4/c1-3-15-10(13)11-7-5-4-6-8(11)9(12)14-2/h8H,3-7H2,1-2H3

• InChIKey:
• WEPVIOBYVKVRRF-UHFFFAOYSA-N

• Methyl 1-ethoxycarbonyl is a useful research compound. Its molecular formula is C10H17NO4 and its molecular weight is 215.25 g/mol. The purity is usually 95%.

1-(4-Aminophenyl)-2-(dimethylamino)propane-1,3-diol

In Stock

• CAS RN:
• 131392-15-9

• Formula:
• C11H18N2O2

• InChI:
• InChI=1S/C11H18N2O2/c1-13(2)10(7-14)11(15)8-3-5-9(12)6-4-8/h3-6,10-11,14-15H,7,12H2,1-2H3

• InChIKey:
• QYGLNAUVXLNBNS-UHFFFAOYSA-N

• 1-(4-Aminophenyl)-2-(dimethylamino)propane-1,3-diol is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.277. The purity is usually 95%.

(E)-3-(4-butoxyphenyl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 351192-15-9

• Formula:
• C20H19FN2O2

• InChI:
• InChI=1S/C20H19FN2O2/c1-2-3-12-25-17-10-8-15(9-11-17)13-16(14-22)20(24)23-19-7-5-4-6-18(19)21/h4-11,13H,2-3,12H2,1H3,(H,23,24)/b16-13+

• InChIKey:
• XJLZVSMYACYBOE-UHFFFAOYSA-N

• (E)-3-(4-butoxyphenyl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C20H19FN2O2 and its molecular weight is 338.382. The purity is usually 95%.

8-(4-Hexyloxyphenyl)-8-oxooctanoic acid

In Stock

• CAS RN:
• 898792-15-9

• Formula:
• C20H30O4

• InChI:
• InChI=1S/C20H30O4/c1-2-3-4-9-16-24-18-14-12-17(13-15-18)19(21)10-7-5-6-8-11-20(22)23/h12-15H,2-11,16H2,1H3,(H,22,23)

• InChIKey:
• BHGLMAQDAQZSLD-UHFFFAOYSA-N

• 8-(4-Hexyloxyphenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C20H30O4 and its molecular weight is 334.4 g/mol. The purity is usually 95%.

4-Bromo-5-fluoro-2-methylbenzonitrile

In Stock

• CAS RN:
• 916792-15-9

• Formula:
• C8H5BrFN

• InChI:
• InChI=1S/C8H5BrFN/c1-5-2-7(9)8(10)3-6(5)4-11/h2-3H,1H3

• InChIKey:
• ULVCSNKNBWWEMI-UHFFFAOYSA-N

• 4-Bromo-5-fluoro-2-methylbenzonitrile is a useful research compound. Its molecular formula is C8H5BrFN and its molecular weight is 214.03 g/mol. The purity is usually 95%.

2-Methoxypyrimidine-5-boronic acid

In Stock

• CAS RN:
• 628692-15-9

• Formula:
• C5H7BN2O3

• InChI:
• InChI=1S/C5H7BN2O3/c1-11-5-7-2-4(3-8-5)6(9)10/h2-3,9-10H,1H3

• InChIKey:
• YPWAJLGHACDYQS-UHFFFAOYSA-N

• 2-Methoxypyrimidine-5-boronic acid is a useful research compound. Its molecular formula is C5H7BN2O3 and its molecular weight is 153.93 g/mol. The purity is usually 95%.

S-methyl indoline-7-carbothioate

In Stock

• CAS RN:
• 115992-15-9

• Formula:
• C10H11NOS

• InChI:
• InChI=1S/C10H11NOS/c1-13-10(12)8-4-2-3-7-5-6-11-9(7)8/h2-4,11H,5-6H2,1H3

• InChIKey:
• XAEMZAGEPFHTPA-UHFFFAOYSA-N

• S-methyl indoline-7-carbothioate, also known as S-methyl indoline-7-carbothioate, is a useful research compound. Its molecular formula is C10H11NOS and its molecular weight is 193.27 g/mol. The purity is usually 95%.

3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-(phenethylthio)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014092-15-9

• Formula:
• C16H19N5OS

• InChI:
• InChI=1S/C16H19N5OS/c1-20-11-13(15(19-20)22-3)14-17-18-16(21(14)2)23-10-9-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3

• InChIKey:
• DELFHILDRRJDRR-UHFFFAOYSA-N

• 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-(phenethylthio)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C16H19N5OS and its molecular weight is 329.42. The purity is usually 95%.

(+/-)-3-(Trans-2-(trifluoromethyl)cyclopropyl)benzoic acid

In Stock

• CAS RN:
• 1404192-15-9

• Formula:
• C11H9F3O2

• InChI:
• InChI=1S/C11H9F3O2/c12-11(13,14)9-5-8(9)6-2-1-3-7(4-6)10(15)16/h1-4,8-9H,5H2,(H,15,16)/t8-,9+/m1/s1

• InChIKey:
• JHNAFWBNDGHSLP-BDAKNGLRSA-N

• (+/-)-3-(Trans-2-(trifluoromethyl)cyclopropyl)benzoic acid is a useful research compound. Its molecular formula is C11H9F3O2 and its molecular weight is 230.18. The purity is usually 95%.

4-Methyl-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride

In Stock

• CAS RN:
• 1158492-15-9

• Formula:
• C13H19Cl2N3

• InChI:
• InChI=1S/C13H17N3.2ClH/c1-9-3-2-4-11-12(9)16-13(15-11)10-5-7-14-8-6-10;;/h2-4,10,14H,5-8H2,1H3,(H,15,16);2*1H

• InChIKey:
• HNJCWPLBDXKDCT-UHFFFAOYSA-N

• 4-Methyl-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride is a useful research compound. Its molecular formula is C13H19Cl2N3 and its molecular weight is 288.21 g/mol. The purity is usually 95%.

Benzyl 5-oxooctahydropentalene-2-carboxylate

In Stock

• CAS RN:
• 1823792-15-9

• Formula:
• C16H18O3

• InChI:
• InChI=1S/C16H18O3/c17-15-8-12-6-14(7-13(12)9-15)16(18)19-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2

• InChIKey:
• SCVVUFBRQOIKMM-UHFFFAOYSA-N

• Benzyl 5-oxooctahydropentalene-2-carboxylate is a useful research compound. Its molecular formula is C16H18O3 and its molecular weight is 258.31 g/mol. The purity is usually 95%.

(5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methanol

In Stock

• CAS RN:
• 1221792-15-9

• Formula:
• C8H13N3O

• InChI:
• InChI=1S/C8H13N3O/c12-6-7-4-8-5-9-2-1-3-11(8)10-7/h4,9,12H,1-3,5-6H2

• InChIKey:
• OMXZUACVERIOMC-UHFFFAOYSA-N

• (5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methanol is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.

6-methyl-2-[2-(1H-pyrazol-1-yl)ethyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one

In Stock

• CAS RN:
• 2201692-15-9

• Formula:
• C14H18N4O

• InChI:
• InChI=1S/C14H18N4O/c1-11-3-4-13-12(9-11)10-14(19)18(16-13)8-7-17-6-2-5-15-17/h2,5-6,10-11H,3-4,7-9H2,1H3

• InChIKey:
• QCDJKFVRZOBCQP-UHFFFAOYSA-N

• 6-methyl-2-[2-(1H-pyrazol-1-yl)ethyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one is a useful research compound. Its molecular formula is C14H18N4O and its molecular weight is 258.325. The purity is usually 95%.

4-Methyl-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride

• CAS RN:
• 1158492-15-9; 295789-08-1

• Formula:
• C13H19Cl2N3

• InChI:
• InChI=1S/C13H17N3.2ClH/c1-9-3-2-4-11-12(9)16-13(15-11)10-5-7-14-8-6-10;;/h2-4,10,14H,5-8H2,1H3,(H,15,16);2*1H

• InChIKey:
• HNJCWPLBDXKDCT-UHFFFAOYSA-N

• 4-Methyl-2-(4-piperidinyl)-1h-benzimidazole dihydrochloride is a useful research compound. Its molecular formula is C13H19Cl2N3 and its molecular weight is 288.22. The purity is usually 95%.